Cas no 108154-51-4 (4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one)

• Product Name: 4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one
• CAS No: 108154-51-4
• MF: C₁₈H₁₂O₄
• MW: 292.285485267639
• CID: 5536937
• Update Time: 2025-10-28

4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzofuran-2-yl)-7-methoxychromen-2-one
• 4-(benzofuran-2-yl)-7-methoxy-2H-chromen-2-one
• 4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one

• Inchi： 1S/C18H12O4/c1-20-12-6-7-13-14(10-18(19)22-17(13)9-12)16-8-11-4-2-3-5-15(11)21-16/h2-10H,1H3
• InChI Key： HVJZIPHIHDWKTE-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OC)=CC=C2C(C2=CC3=CC=CC=C3O2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one

Comprehensive Overview of 4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one (CAS No. 108154-51-4)

4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one, with the CAS registry number 108154-51-4, is a synthetic organic compound that belongs to the class of benzofuran-chromenone derivatives. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and organic synthesis. The unique structural features of this molecule, combining a benzofuran moiety with a chromen-2-one core, make it a promising candidate for various scientific investigations.

The compound's molecular formula is C₁₈H₁₂O₄, and it exhibits a molecular weight of 292.29 g/mol. Its structure consists of a benzofuran ring system attached to a 7-methoxy-2H-chromen-2-one scaffold, which contributes to its distinctive chemical and physical properties. Researchers have been particularly interested in exploring its fluorescence properties, as chromenone derivatives are known for their luminescent characteristics, making them valuable in optical materials and sensor technologies.

In the context of current scientific trends, 4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one aligns with several hot topics in chemistry and materials science. One such area is the development of organic light-emitting diodes (OLEDs), where chromenone derivatives have shown potential as emitting materials. Another emerging application is in the field of bioimaging, where the compound's fluorescence could be utilized for cellular imaging and diagnostic purposes. These applications are frequently searched topics in scientific databases, reflecting the growing interest in multifunctional organic compounds.

The synthesis of 4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often employ Pd-catalyzed cross-coupling reactions to construct the benzofuran-chromenone linkage, which has become a popular methodology in modern organic synthesis. The compound's purity and characterization are commonly verified using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

From a pharmacological perspective, while 4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one is primarily investigated for its physical properties, some studies have explored its potential biological activities. The benzofuran and chromenone structural motifs are known to exhibit various pharmacological effects, which has led to preliminary investigations into this compound's possible antioxidant and anti-inflammatory properties. However, it's important to note that extensive clinical studies would be required to validate any therapeutic applications.

In material science applications, the compound's photophysical properties have been a subject of particular interest. The extended π-conjugation system resulting from the fusion of benzofuran and chromenone rings contributes to its absorption and emission characteristics in the visible spectrum. This makes it a candidate for use in dye-sensitized solar cells and other optoelectronic devices, areas that are currently receiving substantial research attention worldwide.

The stability and solubility characteristics of 4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one are also noteworthy. The compound demonstrates reasonable stability under ambient conditions and shows solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dichloromethane, and tetrahydrofuran (THF). These properties facilitate its handling in laboratory settings and potential incorporation into various material formulations.

Recent advancements in computational chemistry have enabled more detailed studies of compounds like 4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one. Density functional theory (DFT) calculations have been employed to predict its electronic structure, molecular orbitals, and spectroscopic properties. Such theoretical studies complement experimental findings and provide deeper insights into the compound's behavior at the molecular level.

From an industrial perspective, the scalable synthesis of 4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one remains an area of active research. Process optimization studies aim to develop more efficient and environmentally friendly synthetic routes, aligning with the growing emphasis on green chemistry principles. These efforts include exploring catalyst recycling and solvent reduction strategies to minimize the environmental impact of chemical production.

In conclusion, 4-(1-benzofuran-2-yl)-7-methoxy-2H-chromen-2-one (CAS No. 108154-51-4) represents a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and properties continue to inspire research in areas ranging from materials science to medicinal chemistry. As scientific understanding of this compound deepens, new applications and modifications of its core structure are likely to emerge, further expanding its utility in cutting-edge technologies and research.